- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Synrise Material Co. Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Transition metal oxoanionic compounds
Transition metal oxoanionic compounds are a diverse class of inorganic compounds that consist of a transition metal ion coordinated with one or more oxoanions. These compounds are characterized by the presence of an anion derived from oxygen, such as peroxo (O2^2-), superoxo (O2^-), or hydroperxo (HO2^-) groups, along with a central transition metal atom. Transition metals in these complexes can vary widely across different groups, providing a rich array of electronic and structural properties.
The geometry around the transition metal can range from tetrahedral to octahedral, depending on the nature of the ligands involved. These compounds often exhibit unique redox behaviors due to their multiple oxidation states, making them valuable in catalysis, spectroscopy, and materials science applications. For instance, they are used as catalysts in organic synthesis reactions, particularly in the hydrogenation and oxidation processes.
Furthermore, transition metal oxoanionic compounds play a crucial role in environmental chemistry, where their redox properties can be harnessed for contaminant remediation. Their ability to undergo reversible redox transformations allows them to act as powerful oxidizing agents or reducing agents, making them indispensable tools in various scientific and industrial processes.
Transition metal nitrates
Transition metal phosphates
Transition metal perchlorates
Transition metal sulfates
Transition metal sulfites
Transition metal hydroxides
Transition metal perrhenates
Transition metal bromates
Transition metal molybdates
Transition metal pyrophosphates
Transition metal aluminates
Transition metal chromates
Transition metal silicates
Transition metal metavanadates
Transition metal tungstates
Transition metal stannates
Transition metal nitrites
Transition metal tellurates
Transition metal arsenates
Transition metal chlorates
-
(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals (-)-(5)-trans Cloprostenol, a synthetic analog of prostaglandin E2 (PGE2), has emerged as a significant compound in the field of chemical biopharmaceuticals. Known for its stereochemical purity and potent biological activity, this molecule has found applications in various therapeutic areas, including reproductive health and...
-
Triadimefon's Peculiarities in Chemical Biopharmaceuticals and its ApplicationsTriadimefon's Peculiarities in Chemical Biopharmaceuticals and its Applications Introduction Triadimefon, a heterocyclic compound belonging to the triazole class, has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structural features and diverse biological activities. Originally developed as a fungicide, Triadimefon has demonstrated potential beyond...
-
Tigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in BiopharmaceuticalsTigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in Biopharmaceuticals Introduction to Tigecycline Tigecycline is a glycylcycline antibiotic that has garnered significant attention in the field of biomedicine due to its unique pharmacological properties and broad-spectrum antimicrobial activity. It belongs to the tetracycline family but differs structurally by...
-
Terbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic ApplicationsTerbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic Applications Introduction to Terbinafine Terbinafine is a synthetic antifungal agent that has gained significant attention in the field of biomedicine due to its potent activity against dermatophytes, yeasts, and other fungi. Originally developed by the pharmaceutical company Novartis, terbinafine was approved...
-
Tackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in BiopharmaceuticalsTackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in Biopharmaceuticals Tea tree oil has long been recognized for its potent antimicrobial properties, making it a valuable ingredient in biopharmaceutical products designed to address various skin conditions. Derived from the leaves of the Melaleuca alternifolia plant native to Australia, tea tree oil contains numerous...
Recommended products
-
-
Tetracobalt dodecacarbonyl Cas No: 17786-31-1 -
-
-
-
